molecular formula C14H19NO2 B8604016 [4-(Hydroxymethyl)-3-methyl-phenyl]-(1-piperidyl)methanone

[4-(Hydroxymethyl)-3-methyl-phenyl]-(1-piperidyl)methanone

Cat. No.: B8604016
M. Wt: 233.31 g/mol
InChI Key: RERFFNFCCMJFSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(Hydroxymethyl)-3-methyl-phenyl]-(1-piperidyl)methanone is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H19NO2

Molecular Weight

233.31 g/mol

IUPAC Name

[4-(hydroxymethyl)-3-methylphenyl]-piperidin-1-ylmethanone

InChI

InChI=1S/C14H19NO2/c1-11-9-12(5-6-13(11)10-16)14(17)15-7-3-2-4-8-15/h5-6,9,16H,2-4,7-8,10H2,1H3

InChI Key

RERFFNFCCMJFSM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)N2CCCCC2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of R-5 (47 mmol, 9.5 g) in THF (2000 mL) at −78° C. is added n-BuLi (1.6M in hexanes, 104 mmol, 65 mL). The mixture is stirred for 15 min before the dry ice bath is removed. After 5 min dry ice is added. Water is added and the pH adjusted to 3 with 1N HCl. The mixture is saturated with NaCl and extracted with ethyl acetate (3×20 mL). Organics are combined and dried over MgSO4 and concentrated in vacuo. The crude is purified by flash chromatography to give R-6 (7.6 g, 97%). R-6 (7.2 mmol, 1.2 g) is dissolved in DMF (30 mL) followed by piperidine (36 mmol, 3.00 g) then HATU (2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) (8.7 mmol, 3.3 g). The mixture is stirred at ambient temperature for 3 h. Water is added and the mixture extracted with ethyl acetate. Organics are combined, washed with brine, dried over MgSO4 and concentrated in vacuo. The residue is purified by HPLC to yield the title intermediate (1.10 g, 65%).
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Name
Quantity
3.3 g
Type
reactant
Reaction Step Three
Quantity
65 mL
Type
reactant
Reaction Step Four
Name
Quantity
2000 mL
Type
reactant
Reaction Step Four
Name
Quantity
30 mL
Type
solvent
Reaction Step Five
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Yield
65%

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